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Introduction
Teflaro® (ceftaroline fosamil) is a fifth-generation cephalosporin antibiotic with a broad

spectrum of activity against Gram-positive bacteria, including methicillin-resistant

Staphylococcus aureus (MRSA), and common Gram-negative pathogens.[1][2][3][4] Its potent

bactericidal effect is achieved through the inhibition of bacterial cell wall synthesis, making it an

invaluable tool for studying this essential physiological process.[2][3][5][6] This document

provides detailed application notes and experimental protocols for utilizing Teflaro as a

molecular probe to investigate the intricacies of peptidoglycan biosynthesis and the function of

penicillin-binding proteins (PBPs).

Ceftaroline's unique mechanism of action, particularly its high affinity for PBP2a of MRSA and

PBP2x of Streptococcus pneumoniae, sets it apart from other β-lactam antibiotics.[2][6] This

characteristic allows researchers to dissect the mechanisms of resistance and explore the

nuances of cell wall construction in clinically relevant pathogens. Teflaro serves as a prodrug,

ceftaroline fosamil, which is rapidly converted to its active form, ceftaroline, in the plasma.[2][5]
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Ceftaroline, the active metabolite of Teflaro, disrupts the final stage of bacterial cell wall

synthesis by targeting and acylating penicillin-binding proteins (PBPs).[2][6] PBPs are essential

enzymes that catalyze the transpeptidation reaction, which cross-links the peptidoglycan

chains, providing structural integrity to the bacterial cell wall.[1][7] By forming a stable, covalent

bond with the active site of PBPs, ceftaroline effectively inhibits their function, leading to the

formation of a defective cell wall, and ultimately, cell lysis and death.[1][2]

A key feature of ceftaroline is its potent activity against MRSA, which is attributed to its high

binding affinity for PBP2a.[1][2][3][8] In most staphylococci, resistance to β-lactam antibiotics is

mediated by the acquisition of the mecA gene, which encodes for PBP2a, a PBP with low

affinity for most β-lactams.[1] Ceftaroline's unique structure allows it to effectively bind to and

inhibit PBP2a, overcoming this common resistance mechanism.[2] Furthermore, ceftaroline

exhibits strong binding to other essential PBPs in both susceptible and resistant strains of S.

aureus (PBP1, PBP2, and PBP3) and S. pneumoniae (PBP1a, PBP2a, PBP2b, PBP2x, PBP3).

[1][9]
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Caption: Mechanism of action of Teflaro (ceftaroline) on bacterial cell wall synthesis.
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Data Presentation
The following tables summarize the in vitro activity of ceftaroline against various bacterial

strains and its binding affinity for specific PBPs.

Table 1: Minimum Inhibitory Concentrations (MICs) of Ceftaroline against Selected Bacterial

Pathogens

Organism
Resistance
Phenotype

Ceftaroline
MIC Range
(μg/mL)

Ceftaroline
MIC50
(μg/mL)

Ceftaroline
MIC90
(μg/mL)

Reference(s
)

Staphylococc

us aureus

Methicillin-

Susceptible

(MSSA)

≤0.03 - 1 0.25 0.25 [1]

Staphylococc

us aureus

Methicillin-

Resistant

(MRSA)

0.125 - 2 0.5 1-2 [1]

Staphylococc

us aureus

Vancomycin-

Intermediate

(VISA)

0.25 - 4 2 2 [1]

Streptococcu

s

pneumoniae

Penicillin-

Susceptible
≤0.015 - 0.015 [1]

Streptococcu

s

pneumoniae

Penicillin-

Intermediate
- - 0.06 [1]

Streptococcu

s

pneumoniae

Penicillin-

Resistant
- - 0.12 - 0.25 [1]

Haemophilus

influenzae

β-lactamase

negative
- ≤0.03 ≤0.03 [1]

Haemophilus

influenzae

β-lactamase

positive
- ≤0.06 ≤0.06 [1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3140339/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3140339/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3140339/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3140339/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3140339/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3140339/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3140339/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3140339/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: 50% Inhibitory Concentrations (IC50) of Ceftaroline for Penicillin-Binding Proteins

(PBPs)

Organism PBP
Ceftaroline IC50
(μg/mL)

Reference(s)

Staphylococcus

aureus (MRSA)
PBP2a 0.01 - 1 [9][10]

Staphylococcus

aureus (MSSA)
PBP1 ≤1 [9]

Staphylococcus

aureus (MSSA)
PBP2 ≤1 [9]

Staphylococcus

aureus (MSSA)
PBP3 ≤1 [9]

Streptococcus

pneumoniae

(Penicillin-Resistant)

PBP1A 0.125 - 0.25 [9][10]

Streptococcus

pneumoniae

(Penicillin-Resistant)

PBP2B 0.5 - 4 [9][10]

Streptococcus

pneumoniae

(Penicillin-Resistant)

PBP2X 0.1 - 1 [9][10]

Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC)
This protocol outlines the broth microdilution method for determining the MIC of ceftaroline

against a bacterial isolate.

Materials:
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Ceftaroline fosamil (Teflaro)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland turbidity

Spectrophotometer

Incubator (35-37°C)

Procedure:

Prepare Ceftaroline Stock Solution: Dissolve ceftaroline fosamil in a suitable solvent (e.g.,

DMSO) to create a high-concentration stock solution.

Serial Dilutions: Perform a two-fold serial dilution of the ceftaroline stock solution in CAMHB

directly in the 96-well microtiter plate to achieve the desired concentration range.

Inoculum Preparation: Prepare a bacterial suspension in sterile saline or broth and adjust its

turbidity to match a 0.5 McFarland standard (approximately 1.5 x 108 CFU/mL). Dilute this

suspension to achieve a final inoculum concentration of approximately 5 x 105 CFU/mL in

each well.

Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate

containing the serially diluted ceftaroline. Include a positive control well (no antibiotic) and a

negative control well (no bacteria).

Incubation: Incubate the plate at 35-37°C for 16-20 hours.

MIC Determination: The MIC is the lowest concentration of ceftaroline that completely

inhibits visible bacterial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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